Cas no 2172626-31-0 (2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid)

• Product Name: 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid
• CAS No: 2172626-31-0
• MF: C₂₆H₂₂N₂O₅
• MW: 442.463286876678
• CID: 6597598
• PubChem ID: 165812900
• Update Time: 2025-10-30

2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid
• EN300-1490578
• 2172626-31-0
• 2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enamido}acetic acid

• Inchi： 1S/C26H22N2O5/c29-24(27-15-25(30)31)13-12-17-6-5-7-18(14-17)28-26(32)33-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-14,23H,15-16H2,(H,27,29)(H,28,32)(H,30,31)/b13-12+
• InChI Key： PWYGRKHQLAYWOL-OUKQBFOZSA-N
• SMILES： O(C(NC1C=CC=C(/C=C/C(NCC(=O)O)=O)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 442.15287181g/mol
• Monoisotopic Mass: 442.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid

Research Brief on 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid (CAS: 2172626-31-0)

The compound 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid (CAS: 2172626-31-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group and acrylamide linker, is primarily utilized in peptide synthesis and bioconjugation strategies. Recent studies have explored its applications in drug discovery, targeted delivery systems, and as a versatile building block for novel therapeutic agents.

One of the key advancements in the use of this compound lies in its role as a linker in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its orthogonality in protecting amino acids, enabling the stepwise assembly of complex peptides. Researchers have leveraged the acrylamide moiety of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid to facilitate Michael addition reactions, which are critical for site-specific modifications of peptides and proteins. This has opened new avenues for the development of peptide-drug conjugates (PDCs) with enhanced stability and bioavailability.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of this compound in the synthesis of targeted anticancer agents. By conjugating the molecule to a tumor-homing peptide, the researchers achieved selective delivery of cytotoxic payloads to cancer cells, minimizing off-target effects. The study reported a significant reduction in tumor growth in preclinical models, highlighting the potential of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid as a key component in next-generation therapeutics.

Another notable application of this compound is in the field of proteomics, where it has been employed as a crosslinking agent for mass spectrometry-based protein interaction studies. The acrylamide group enables covalent capture of protein-protein interactions, providing insights into complex biological networks. A recent Nature Methods paper detailed the use of this reagent in mapping transient protein interactions, which are often challenging to study using conventional techniques.

Despite its promising applications, challenges remain in the scalable synthesis and purification of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as reported in Organic Process Research & Development. These advancements are critical for ensuring the compound's consistent performance in high-throughput screening and industrial-scale production.

Looking ahead, researchers anticipate expanding the utility of this molecule in areas such as antibody-drug conjugate (ADC) development and biomaterials engineering. Its unique chemical properties make it an attractive candidate for creating stimuli-responsive drug delivery systems and smart biomaterials. Ongoing clinical trials incorporating derivatives of this compound are expected to provide valuable data on its therapeutic potential and safety profile.